(1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride
(1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride
an intermediate used in preparation of Ivabradine
Brand Name:
Vulcanchem
CAS No.:
866783-13-3
VCID:
VC0194675
InChI:
InChI=1S/C12H17NO2.ClH/c1-13-7-9-4-8-5-11(14-2)12(15-3)6-10(8)9;/h5-6,9,13H,4,7H2,1-3H3;1H/t9-;/m1./s1
SMILES:
CNCC1CC2=CC(=C(C=C12)OC)OC.Cl
Molecular Formula:
C12H18ClNO2
Molecular Weight:
243.73 g/mol
(1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride
CAS No.: 866783-13-3
Impurities
VCID: VC0194675
Molecular Formula: C12H18ClNO2
Molecular Weight: 243.73 g/mol
Purity: > 95%
![(1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride - 866783-13-3](/images/no_structure.jpg)
| CAS No. | 866783-13-3 |
|---|---|
| Product Name | (1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride |
| Molecular Formula | C12H18ClNO2 |
| Molecular Weight | 243.73 g/mol |
| IUPAC Name | 1-[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]-N-methylmethanamine;hydrochloride |
| Standard InChI | InChI=1S/C12H17NO2.ClH/c1-13-7-9-4-8-5-11(14-2)12(15-3)6-10(8)9;/h5-6,9,13H,4,7H2,1-3H3;1H/t9-;/m1./s1 |
| Standard InChIKey | SWSAIQSQSDOONK-SBSPUUFOSA-N |
| Isomeric SMILES | CNC[C@H]1CC2=CC(=C(C=C12)OC)OC.Cl |
| SMILES | CNCC1CC2=CC(=C(C=C12)OC)OC.Cl |
| Canonical SMILES | CNCC1CC2=CC(=C(C=C12)OC)OC.Cl |
| Appearance | White Solid |
| Melting Point | >216°C |
| Description | an intermediate used in preparation of Ivabradine |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane; (7S)-3,4-Dimethoxy-N-methyl-bicyclo[4.2.0]octa-1,3,5-triene-7-methanamine |
| PubChem Compound | 16115313 |
| Last Modified | Nov 11 2021 |
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